Cas no 42288-16-4 (3-(4-Chlorophenyl)-3-methylbutanoic Acid)

• Product Name: 3-(4-Chlorophenyl)-3-methylbutanoic Acid
• CAS No: 42288-16-4
• MF: C₁₁H₁₃ClO₂
• MW: 212.672722578049
• MDL: MFCD00672909
• CID: 330525
• PubChem ID: 39173
• Update Time: 2025-06-13

3-(4-Chlorophenyl)-3-methylbutanoic Acid Chemical and Physical Properties

Names and Identifiers

• Benzenepropanoic acid,4-chloro-b,b-dimethyl-
• 3-(4-CHLOROPHENYL)-3-METHYLBUTANOIC ACID
• 3-(4-chlorophenyl)-3-methyl-butanoic acid
• NS-02417
• BRN 2259486
• p-Chloro-beta,beta-dimethyl-hydrocinnamic acid
• 3-09-00-02514 (Beilstein Handbook Reference)
• AMY2017
• DTXSID80195120
• HYDROCINNAMIC ACID, p-CHLORO-beta,beta-DIMETHYL-
• 3-(4-chlorophenyl)-3-methylbutanoicacid
• FT-0752745
• 42288-16-4
• CS-0273014
• EN300-1983199
• SCHEMBL987076
• MFCD00672909
• AKOS002392362
• DA-05951
• G74708
• 3-(4-Chlorophenyl)-3-methylbutanoic Acid

• MDL： MFCD00672909
• Inchi： 1S/C11H13ClO2/c1-11(2,7-10(13)14)8-3-5-9(12)6-4-8/h3-6H,7H2,1-2H3,(H,13,14)
• InChI Key： GLJZKNOAPGCBHC-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C(C)(C)CC(=O)O

Computed Properties

• Exact Mass: 212.06
• Monoisotopic Mass: 212.06
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.3A^2
• XLogP3: 3.2

Experimental Properties

• Density: 1.186
• Boiling Point: 318.6°Cat760mmHg
• Flash Point: 146.5°C
• Refractive Index: 1.534

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids Phenylpropanoic acids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids

Additional information on 3-(4-Chlorophenyl)-3-methylbutanoic Acid

Introduction to 3-(4-Chlorophenyl)-3-methylbutanoic Acid (CAS No. 42288-16-4)

3-(4-Chlorophenyl)-3-methylbutanoic Acid, identified by the Chemical Abstracts Service Number (CAS No.) 42288-16-4, is a significant compound in the realm of organic chemistry and pharmaceutical research. This molecule, featuring a chlorophenyl group and a methyl-substituted butanoic acid backbone, has garnered attention due to its structural versatility and potential biological activities. The presence of the chloro substituent on the aromatic ring enhances its reactivity, making it a valuable intermediate in synthetic chemistry. The butanoic acid moiety contributes to its solubility in polar organic solvents, facilitating its use in various chemical reactions and formulations.

The compound's unique structural features have positioned it as a subject of interest in multiple research domains, particularly in medicinal chemistry and drug discovery. Its molecular framework allows for modifications that can tailor its pharmacological properties, making it a candidate for developing novel therapeutic agents. Recent studies have highlighted its role as a precursor in synthesizing complex molecules with potential applications in treating neurological disorders and inflammatory conditions.

In the context of modern pharmaceutical research, 3-(4-Chlorophenyl)-3-methylbutanoic Acid is being explored for its ability to interact with biological targets. The chlorophenyl group is known to influence electronic properties and binding affinity, which are critical factors in drug design. Researchers have leveraged this compound to develop derivatives that exhibit enhanced binding affinity to specific enzymes and receptors. For instance, modifications of this scaffold have led to compounds with improved efficacy against enzymes involved in pain signaling pathways.

One of the most compelling aspects of 3-(4-Chlorophenyl)-3-methylbutanoic Acid is its utility in combinatorial chemistry and high-throughput screening (HTS) campaigns. Its structural flexibility allows chemists to generate libraries of derivatives with diverse pharmacological profiles. These libraries are then screened against biological targets to identify lead compounds for further development. The success of such approaches has been demonstrated in several preclinical studies, where derivatives of this compound have shown promise in treating conditions like depression and anxiety.

The synthesis of 3-(4-Chlorophenyl)-3-methylbutanoic Acid involves multi-step organic reactions that highlight the compound's synthetic utility. Common synthetic routes include Friedel-Crafts alkylation followed by hydrolysis and decarboxylation steps. These processes showcase the compound's ability to serve as a building block for more complex molecules. Additionally, advances in catalytic methods have enabled more efficient and sustainable synthesis routes, reducing waste and improving yield.

From a regulatory perspective, 3-(4-Chlorophenyl)-3-methylbutanoic Acid (CAS No. 42288-16-4) is subject to standard chemical safety protocols. While it is not classified as a hazardous material under current regulations, proper handling procedures are essential to ensure safe laboratory practices. Researchers working with this compound should adhere to good laboratory practices (GLP) and follow institutional guidelines for chemical storage and disposal.

The compound's role extends beyond pharmaceutical applications into materials science and agrochemical research. Its structural motifs are found in various commercial products, including specialty polymers and crop protection agents. The versatility of 3-(4-Chlorophenyl)-3-methylbutanoic Acid underscores its importance as a multifunctional building block in industrial chemistry.

In conclusion, 3-(4-Chlorophenyl)-3-methylbutanoic Acid represents a fascinating molecule with broad applications across multiple scientific disciplines. Its unique structural features make it an invaluable tool for synthetic chemists and pharmacologists alike. As research continues to uncover new ways to utilize this compound, its significance in advancing scientific knowledge and developing innovative solutions is likely to grow.